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Introduction
Chromium(III) oxalate is a key intermediate in the manufacturing of various chromium-based

industrial products. Its granular form is particularly valued for its ease of handling, improved

flowability, and controlled reactivity in downstream processes. This application note provides a

detailed protocol for the industrial-scale preparation of granular chromium(III) oxalate, focusing

on a method that yields a high-purity, granular product directly from the reaction vessel, thereby

minimizing processing steps and associated costs. This method is of significant interest to

researchers, scientists, and professionals in catalyst development, ceramic pigment

manufacturing, and other fields utilizing chromium compounds.

The primary industrial applications for granular chromium(III) oxalate include its use as a

precursor in the synthesis of chromium-based catalysts and as a raw material in the production

of ceramic pigments.[1][2] In catalysis, the controlled particle size of the oxalate precursor can

influence the surface area and activity of the final catalyst. In ceramics, the purity and particle

characteristics of chromium oxalate are crucial for achieving consistent and vibrant colors in

glazes and pigments.[1][3]

This document outlines the chemical synthesis, process parameters, quality control

specifications, and a detailed experimental protocol for the production of granular chromium(III)

oxalate.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of chromium(III) oxalate is presented in

the table below.

Property Value

Chemical Formula Cr₂(C₂O₄)₃

Molecular Weight 368.05 g/mol [4]

Appearance Green crystalline powder

CAS Number 814-90-4[4]

Purity (typical) >99%

Particle Size (granular) 0.2 - 1.5 mm

Moisture Content < 0.5%

Process Overview and Logic
The synthesis of granular chromium(III) oxalate is based on the reaction of chromic oxide with

oxalic acid in an aqueous medium. A key aspect of this process is the use of hydrazine hydrate,

which acts as a reaction facilitator and crystal habit modifier, promoting the formation of a

granular precipitate. The overall process can be broken down into the following logical steps:

Reactant Charging: Loading the reactor with the raw materials in the specified molar ratios.

Reaction and Crystallization: Heating the mixture under controlled temperature and agitation

to facilitate the reaction and subsequent crystallization of chromium(III) oxalate.

Granule Formation: The controlled conditions of the reaction and the presence of hydrazine

hydrate favor the direct formation of granular particles, eliminating the need for a separate

granulation step.

Separation and Washing: Isolating the granular product from the reaction mixture via filtration

and washing to remove any unreacted starting materials and byproducts.
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Drying and Sieving: Drying the washed granules to the specified moisture content and

sieving to obtain the desired particle size distribution.
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Figure 1: Workflow for the industrial preparation of granular chromium(III) oxalate.

Experimental Protocol
This protocol is based on the methodology described in Chinese Patent CN103288624A.[5]

Materials and Equipment
Reactants:

Oxalic Acid (H₂C₂O₄·2H₂O), technical grade

Chromic Oxide (Cr₂O₃), technical grade

Hydrazine Hydrate (N₂H₄·H₂O, 80% solution), technical grade
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Deionized Water

Equipment:

Glass-lined or stainless steel reactor with heating/cooling jacket and agitator

Nutsche filter or centrifuge for solid-liquid separation

Fluid bed dryer or vacuum oven

Vibratory sieve with appropriate mesh sizes

Standard laboratory glassware and analytical instrumentation for quality control

Procedure
Reactor Charging:

Charge the reactor with deionized water.

With agitation, add oxalic acid dihydrate, chromic oxide, and hydrazine hydrate in the

specified molar ratios. A typical molar ratio is 1 part oxalic acid to 0.65-0.825 parts chromic

oxide, 0.2-0.5 parts hydrazine hydrate, and 15 parts water.[5]

Reaction and Crystallization:

Heat the reaction mixture to 70-80°C with continuous stirring.

Maintain the temperature and agitation for a reaction time of approximately 6 hours.

During this period, the formation of chromium(III) oxalate as a granular precipitate will be

observed.

After the reaction is complete, cool the slurry to room temperature.

Separation and Washing:

Transfer the slurry to a Nutsche filter or centrifuge.

Isolate the granular chromium(III) oxalate from the mother liquor.
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Wash the product with deionized water to remove any soluble impurities. The number of

washes should be sufficient to meet the final product purity specifications.

Drying:

Transfer the washed granular product to a fluid bed dryer or vacuum oven.

Dry the material at a temperature of 100-120°C until the moisture content is below 0.5%.

Sieving:

Pass the dried granular chromium(III) oxalate through a vibratory sieve to classify the

particles according to the desired size range (e.g., 0.2 - 1.5 mm).

Data Presentation
The following tables provide a summary of the key reaction parameters and typical quality

control specifications for the final product.

Table 1: Reaction Parameters

Parameter Value

Molar Ratio (Oxalic Acid : Chromic Oxide :

Hydrazine Hydrate : Water)
1 : 0.65-0.825 : 0.2-0.5 : 15

Reaction Temperature 70 - 80 °C

Reaction Time 6 hours

Agitation Speed
Dependent on reactor geometry, sufficient to

maintain solids in suspension

Table 2: Quality Control Specifications for Granular Chromium(III) Oxalate
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Parameter Specification Test Method

Assay (as Cr₂(C₂O₄)₃) ≥ 99.0% Titration / ICP-OES

Particle Size Distribution 95% between 0.2 - 1.5 mm Sieve Analysis

Moisture Content ≤ 0.5% Loss on Drying

Insoluble Matter in Acid ≤ 0.1% Gravimetric

The Role of Hydrazine Hydrate
While the patent refers to hydrazine hydrate as an "initiator," its chemical role is more complex.

Hydrazine is a well-known reducing agent and is used in various chemical processes, including

the reduction of hexavalent chromium to the less toxic trivalent state. In this synthesis, starting

with chromic oxide (Cr₂O₃), where chromium is already in the +3 oxidation state, the primary

role of hydrazine hydrate is likely twofold:

Maintaining a Reducing Environment: It ensures that the chromium remains in the Cr(III)

state throughout the reaction, preventing any potential oxidation.

Crystal Habit Modification: Hydrazine and its protonated forms can interact with the growing

crystal faces of chromium(III) oxalate. This interaction can influence the crystal growth rates

on different crystallographic planes, leading to the formation of more equant, granular

particles rather than fine needles or platelets. This directed crystallization is crucial for

obtaining the desired granular morphology. The reaction of hydrazine hydrate with oxalic acid

to form hydrazinium oxalate salts is also a known process, and the presence of these

species in solution could play a role in the overall crystallization mechanism.

Signaling Pathway and Logical Relationships
The following diagram illustrates the logical relationships in the process, from the key reactants

influencing the intermediate stages to the final product characteristics.
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Figure 2: Logical relationships in the synthesis of granular chromium(III) oxalate.

Conclusion
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The described method provides a robust and efficient route for the industrial production of high-

purity, granular chromium(III) oxalate. The direct formation of a granular product simplifies the

overall process, reduces operational costs, and minimizes the generation of fine dust. The key

to this process is the controlled reaction conditions and the use of hydrazine hydrate as a

crystal habit modifier. By adhering to the outlined protocol and quality control specifications, a

consistent and high-quality product suitable for demanding applications in the catalyst and

ceramic industries can be reliably manufactured. Further research could focus on optimizing

the process to achieve even finer control over the particle size distribution to meet specific

customer requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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